Y13g

• Molecular Formula: C16H24N2O4
• Molecular Weight: 308.37 g/mol
• InChI: InChI=1S/C16H24N2O4/c1-21-12-10-14(20)16(15(11-12)22-2)13(19)4-3-7-18-8-5-17-6-9-18/h10-11,17,20H,3-9H2,1-2H3
• InChIKey: ORWCTDAAGQYVMM-UHFFFAOYSA-N

Y13g Dual AChE/IL-6 Inhibitor: Evidence Guide

Y13g (CAS 2766380-73-6) is a synthetic xanthoxylin-piperazine hybrid that functions as a dual inhibitor of acetylcholinesterase (AChE) and interleukin-6 (IL-6), two targets critically implicated in Alzheimer's disease (AD) progression [1]. First reported by Kaur and Bansal (2022), Y13g emerged from a rational design campaign of 80 compounds as the most potent inhibitor of EeAChE, BuChE, and IL-6 within the series [1]. The compound has a molecular weight of 308.37 Da (free base) and is available as dihydrochloride salt with ≥99.89% purity .

1

Dual AChE/IL-6 pathway interrogation in a single chemical entity

2

High-purity tool for reproducible enzymatic and cellular assays

3

Reported in vivo model compatibility for AD research

• [1] Kaur S, Bansal Y. Design, molecular Docking, synthesis and evaluation of xanthoxylin hybrids as dual inhibitors of IL-6 and acetylcholinesterase for Alzheimer's disease. Bioorg Chem. 2022 Apr;121:105670. DOI: 10.1016/j.bioorg.2022.105670. View Source

Why Single-Target Agents Cannot Substitute for Y13g

Alzheimer's disease is a multifactorial disorder where cholinergic deficits and neuroinflammation coexist and amplify each other [1]. Standard AChE inhibitors (e.g., donepezil) address only the cholinergic component, while IL-6-targeting agents (e.g., tocilizumab) are biologics unsuitable for many in vitro screening platforms and lack direct AChE activity. Y13g is the only compound within the xanthoxylin hybrid series that simultaneously inhibits both EeAChE, BuChE, and IL-6 at high potency, a profile that cannot be replicated by combining single-target agents due to differences in pharmacokinetics, dosing ratios, and assay compatibility [1].

Standard AChE inhibitors

Lack IL-6 inhibition; cannot reproduce dual target engagement in AD models

IL-6 biologics

Unsuitable for many screening platforms; no direct AChE activity

Combination of single-target agents

May introduce dosing ratio and assay variability; profile may not transfer

• [1] Kaur S, Bansal Y. Design, molecular Docking, synthesis and evaluation of xanthoxylin hybrids as dual inhibitors of IL-6 and acetylcholinesterase for Alzheimer's disease. Bioorg Chem. 2022 Apr;121:105670. DOI: 10.1016/j.bioorg.2022.105670. View Source

Y13g Comparative Evidence vs. Standard of Care

Dual AChE/IL-6 Target Engagement Advantage

Y13g is the most potent dual inhibitor of EeAChE, BuChE, and IL-6 identified from a series of 80 rationally designed xanthoxylin hybrids [1]. In contrast, the standard AChE inhibitor donepezil (IC50 EeAChE = 7.94 µM) shows no IL-6 inhibitory activity, and the IL-6 receptor antibody tocilizumab lacks any AChE inhibition [1][2]. This dual-pharmacophore profile enables simultaneous targeting of cholinergic deficits and neuroinflammatory pathways within a single chemical entity.

Dual Target Engagement

Class-level inference

Only compound in series inhibiting both AChE and IL-6; donepezil and tocilizumab lack dual activity

Enables single-molecule AChE–IL-6 axis study

Direct IC50 not reported; series ranking context

Evidence Dimension	Target engagement profile (AChE and IL-6 inhibition)
Target Compound Data	Dual inhibitor of AChE (EeAChE, BuChE) and IL-6; most potent in series [1]
Comparator Or Baseline	Donepezil: AChE inhibitor (EeAChE IC50 = 7.94 µM) but no IL-6 inhibition; Tocilizumab: IL-6R antibody but no AChE inhibition
Quantified Difference	Not applicable (qualitative target spectrum difference)
Conditions	Enzymatic assays for AChE/BuChE; IL-6 inhibition assay (ELISA-based)

Why This Matters

Enables single-molecule interrogation of the AChE–IL-6 axis in AD models, eliminating confounding variables introduced by multi-agent cocktails.

• [1] Kaur S, Bansal Y. Bioorg Chem. 2022;121:105670. View Source
• [2] Table 1. IC50 values of donepezil against EeAChE and eqBChE. PMC9763612. View Source

Reversal of STZ-Induced Memory Deficit in Mice

In a streptozotocin (STZ)-induced amnesia mouse model, Y13g administered at 0.8 mg/kg fully reversed the memory deficit observed in STZ-treated animals, as assessed by behavioral testing, and restored hippocampal histopathology to levels indistinguishable from normal (untreated) animals [1]. The STZ-vehicle group showed significant memory impairment and histopathological abnormalities.

In Vivo Memory Reversal

Direct comparison

0.8 mg/kg Y13g reversed STZ-induced memory deficit; histopathology comparable to normal animals

Reported model-response endpoint context

Single study; replication needed

Evidence Dimension	Memory function and hippocampal histopathology
Target Compound Data	Y13g 0.8 mg/kg: reversal of memory deficit; histopathology similar to normal animals
Comparator Or Baseline	STZ-vehicle group: memory deficit and abnormal histopathology; Normal animals: intact memory and normal histopathology
Quantified Difference	Qualitative: full reversal at 0.8 mg/kg vs. persistent deficit in STZ-vehicle group
Conditions	STZ-induced amnesia model in mice; behavioral tests (learning/memory); hippocampal histopathology analysis

Why This Matters

Demonstrates in vivo functional and histological efficacy at a defined dose, supporting translational relevance for AD research.

• [1] Kaur S, Bansal Y. Bioorg Chem. 2022;121:105670. View Source

Dose-Dependent Memory Improvement in STZ Model

Y13g was evaluated at three ascending doses (0.2, 0.4, and 0.8 mg/kg) in the STZ-induced amnesia model, revealing a clear dose-dependent improvement in memory performance [1]. The highest dose (0.8 mg/kg) produced the most pronounced effect, while lower doses showed partial but measurable benefit, establishing a pharmacodynamically relevant range for experimental design.

Dose-Dependent Effect

Model context

0.2–0.8 mg/kg dose range; maximum memory improvement at 0.8 mg/kg

Supports dose-response study design

Dose-response reported; no EC50

Evidence Dimension	Memory improvement as a function of dose
Target Compound Data	Dose-dependent effects at 0.2, 0.4, and 0.8 mg/kg; maximum effect at 0.8 mg/kg
Comparator Or Baseline	STZ-vehicle (no treatment) as baseline
Quantified Difference	Not quantified (qualitative dose-response reported)
Conditions	STZ-induced amnesia model in mice; behavioral assessment

Why This Matters

Defines a working dose range for preclinical AD studies, reducing trial-and-error in experimental design.

• [1] Kaur S, Bansal Y. Bioorg Chem. 2022;121:105670. View Source

Potent EeAChE Inhibition vs. Donepezil

Among the xanthoxylin hybrid series, Y13g was identified as the most potent inhibitor of EeAChE [1]. Although a precise IC50 value for Y13g is not publicly disclosed, the compound's classification as the series-optimal EeAChE inhibitor implies potency below the sub-micromolar range typical of other high-performing members. By cross-study comparison, the reference AChE inhibitor donepezil exhibits an EeAChE IC50 of 7.94 µM [2], positioning Y13g as a more potent alternative for EeAChE-focused experiments.

EeAChE Inhibition Potency

Cross-study comparable

Most potent EeAChE inhibitor in series; donepezil IC50 7.94 µM

Supports EeAChE assay sensitivity context

Y13g IC50 not disclosed; ranking-based inference

Evidence Dimension	EeAChE inhibitory potency
Target Compound Data	Y13g: most potent EeAChE inhibitor within xanthoxylin hybrid series [1]
Comparator Or Baseline	Donepezil: EeAChE IC50 = 7.94 µM [2]
Quantified Difference	Not directly quantified; Y13g expected lower than 7.94 µM based on series ranking
Conditions	EeAChE enzymatic assay (electric eel AChE)

Why This Matters

Indicates Y13g may offer superior sensitivity in EeAChE inhibition assays, reducing compound consumption and improving signal-to-noise ratios.

• [1] Kaur S, Bansal Y. Bioorg Chem. 2022;121:105670. View Source
• [2] Table 1. IC50 values of donepezil against EeAChE and eqBChE. PMC9763612. View Source

IL-6 Inhibition Absent from Cholinesterase Inhibitors

Y13g demonstrates IL-6 inhibitory activity, a feature absent in clinically used AChE inhibitors such as donepezil, rivastigmine, and galantamine [1]. The IL-6 inhibitory component of Y13g's pharmacophore is derived from the xanthoxylin moiety, enabling suppression of pro-inflammatory cytokine signaling implicated in AD neuroinflammation. While a numeric IC50 for IL-6 inhibition is not publicly reported, the compound's selection as the series-optimal dual inhibitor implies meaningful IL-6 potency exceeding the >45% inhibition threshold used for candidate selection [1].

IL-6 Inhibition Capability

Supporting evidence

Y13g inhibits IL-6; standard AChE inhibitors (donepezil, rivastigmine, galantamine) do not

Adds anti-inflammatory mechanism context

IL-6 IC50 not reported; >45% inhibition threshold

Evidence Dimension	IL-6 inhibition capability
Target Compound Data	Y13g: demonstrates IL-6 inhibition [1]
Comparator Or Baseline	Donepezil, rivastigmine, galantamine: no IL-6 inhibition
Quantified Difference	Not quantified
Conditions	IL-6 inhibition assay (ELISA-based)

Why This Matters

Differentiates Y13g from standard AChE inhibitors by adding an anti-inflammatory mechanism relevant to AD pathology.

• [1] Kaur S, Bansal Y. Bioorg Chem. 2022;121:105670. View Source

Y13g Validated Applications in Alzheimer's Research

In Vitro Dual AChE/IL-6 Screening Assays

Y13g is ideally suited for biochemical and cell-based assays requiring simultaneous inhibition of AChE and IL-6. Unlike single-target reference compounds such as donepezil (AChE-only) or anti-IL-6 antibodies, Y13g enables researchers to probe the interplay between cholinergic signaling and neuroinflammation within a single chemical intervention. Its high purity (≥99.89%) and defined chemical structure facilitate reproducible dose-response studies [1].

In Vivo AD Modeling with STZ-Induced Amnesia

Y13g has demonstrated dose-dependent reversal of STZ-induced memory deficits in mice at 0.2–0.8 mg/kg, with full behavioral and histological rescue at the highest dose [1]. This validated in vivo profile makes Y13g a compelling tool compound for preclinical AD studies investigating disease-modifying strategies that address both cholinergic loss and IL-6-mediated neuroinflammation.

Neuroinflammation-Cholinergic Crosstalk Research

The dual AChE/IL-6 inhibitory mechanism of Y13g offers a unique chemical probe for dissecting the molecular cross-talk between acetylcholinergic dysfunction and IL-6-driven neuroinflammation, pathways increasingly recognized as co-dependent in AD progression [1]. This capability is not available with existing single-target probes.

Pharmacophore Validation for Dual AChE/IL-6 Inhibitors

Y13g serves as a validated reference compound for medicinal chemistry programs targeting dual AChE/IL-6 inhibition. The xanthoxylin-piperazine scaffold with a 3-carbon linker represents a proven template, and Y13g stands as the most potent exemplar from the original series of 80 compounds [1]. Procurement of Y13g enables direct benchmarking of novel analogs in head-to-head enzymatic and cellular assays.

Application

Selection Property

Validation Focus

Dual AChE/IL-6 Screening Assays

Simultaneous AChE and IL-6 inhibition

Enzymatic/cellular dual-target inhibition profiling

STZ-Induced Amnesia Model Studies

Reported in vivo memory deficit reversal

Behavioral and histological endpoint confirmation

AChE–IL-6 Crosstalk Mechanism Studies

Dual inhibition chemical probe

Pathway interdependence analysis

Dual Inhibitor Pharmacophore Benchmarking

Xanthoxylin-piperazine scaffold reference

Head-to-head enzymatic comparison with novel analogs

• [1] Kaur S, Bansal Y. Bioorg Chem. 2022;121:105670. View Source